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Quantitative Data on Usaramine (URM) and
Usaramine N-oxide (UNO)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Usaramine

CAS No.: 15503-87-4

Cat. No.: S627611

The following table summarizes the key pharmacokinetic parameters for Usaramine and its metabolite in

Sprague-Dawley rats after administration, highlighting significant sex-dependent differences [1].

Parameter Admin Route & Dose Male Rats Female Rats
URM AUCo-t (ng/mLxh) Intravenous (1 mg/kg) 363 £ 65 744 £ 122
UNO AUCo-t (ng/mLxh) Intravenous (1 mg/kg) 172 + 32 30.7+74
URM Clearance (L/h/kg) Intravenous (1 mg/kg) 2.77 £ 0.50 1.35+0.19
URM AUCo-t (ng/mLxh) Oral (10 mg/kg) 1,960 + 208 6,073 + 488
UNO AUCo-t (ng/mLxh) Oral (10 mg/kg) 1,637 + 246 300 + 62
Oral Bioavailability of URM Oral (10 mg/kg) 54.0% 81.7%

Detailed LC-MS/MS Protocol for Plasma Analysis

This methodology can serve as a reference for researchers developing or validating their own assays for

Usaramine [1].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s627611?utm_src=pdf-body
https://www.smolecule.com/products/s627611?utm_src=pdf-interest
https://www.smolecule.com/products/s627611?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9122504/
https://www.smolecule.com/products/s627611?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9122504/
https://www.smolecule.com/products/s627611?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Sample Preparation (Protein Precipitation)

¢ Plasma Volume: Use 10 pL of rat plasma.

¢ Internal Standard (IS): Add 10 yL of Senecionine (SCN) working solution (100 ng/mL).

¢ Precipitation: Add 90 pL of a cold acetonitrile/methanol mixture (1/1, v/v).

¢ Mixing and Centrifugation: Vortex the mixtures for 5 minutes, then centrifuge at 4,000 rpm for 5
minutes.

¢ Injection: Transfer 40 pL of the supernatant and inject 1 pL into the LC-MS/MS system.

Instrumentation and LC Conditions

System: UPLC system coupled with a triple quadrupole mass spectrometer.
Column: Waters UPLC BEH C18 (50 mm x 2.1 mm, 1.7 ym), maintained at 45°C.
Mobile Phase:

o A:0.1% formic acid with 5 mM ammonium acetate in water.

o B: 0.1% formic acid in acetonitrile/methanol (9/1, v/v).
Gradient Elution:

o 0-0.2min: 10% B

o 0.2-1.0 min: 10% B to 60% B

o 1.0-1.1 min: 60% B to 95% B

o 1.1-1.5min: 95% B

o 1.5 -2.0 min: Re-equilibrate at 10% B
Flow Rate: 0.5 mL/min.

MS/MS Detection Conditions

¢ |lonization Mode: Positive electrospray ionization (ESI+)
¢ |lon Source Parameters:
o Electrospray Voltage: 5,500 V
o Source Temperature: 550°C
¢ Detection Mode: Multiple Reaction Monitoring (MRM)
o URM: m/z 352.1 - 120.0 (Collision Energy: 37 eV)
o UNO: m/z 368.1 — 120.0 (Collision Energy: 42 eV)
o IS (SCN): m/z 336.1 — 120.1 (Collision Energy: 36 eV)

Experimental Workflow Diagram

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s627611?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

The following diagram visualizes the key stages of the experiment, from sample collection to data analysis.
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Frequently Asked Questions (FAQS)

Q1: What are the critical factors for a stable LC-MS/MS signal for Usaramine? The validated method
indicates that key factors include using the specific MRM transitions (m/z 352.1 - 120.0 for URM), a sharp
gradient elution for chromatographic separation, and protein precipitation with an acetonitrile/methanol

mixture to minimize matrix effects [1].

Q2: Why might I observe different concentration readings between male and female rat plasma? The
data shows intrinsic sex-dependent differences in URM pharmacokinetics. Female rats exhibited
significantly higher URM exposure (AUC) and oral bioavailability, along with a much lower exposure to the

N-oxide metabolite (UNO), suggesting a major sex difference in the metabolic conversion of URM to UNO

[1].

Q3: My analyte peaks are weak or show interference. What should I check? While not specific to

Usaramine, general troubleshooting steps include:

e Sample Preparation: Ensure consistent and complete protein precipitation.

e Column Performance: Confirm the UPLC C18 column is not degraded.

¢ Mobile Phase: Use fresh, high-purity solvents and buffers.

e MS Calibration: Verify the mass spectrometer is properly calibrated and the MRM transitions are
optimized.

Important Technical Notes

e Limited Scope: The provided data and protocol are specific to a single, validated method in rat
plasma. Performance may vary in other species or with different analytical setups.

¢ Stability Definition: In this context, "stability" primarily refers to the compound's behavior during the
analytical process, not its long-term chemical stability in stored plasma samples, which was not
detailed in the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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